Cas no 60717-15-9 ( )

• Product Name: &nbsp
• CAS No: 60717-15-9
• MF: C₁₇H₁₄ClN₃O₄
• MW: 359.763762950897
• CID: 953390
• PubChem ID: 264667
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,6-bis(4-methoxyphenoxy)-1,3,5-triazine
• 2,4-bis(4-methoxyphenoxy)-6-chloro-s-triazine
• 2-Chlor-4,6-bis-(4-methoxy-phenoxy)-s-triazin
• 2-chloro-4,6-bis-(4-methoxy-phenoxy)-[1,3,5]triazine
• 2-chloro-4,6-bis(4'-methoxyphenoxy)-1,3,5-triazine
• 2-chloro-4,6-di(4'-methoxyphenoxy)-1,3,5-triazine
• AC1L6CB3
• AC1Q3SUK
• AG-J-82318
• AR-1E0208
• Chlor-bis-(4-methoxy-phenoxy)-[1,3,5]triazin
• chloro-bis-(4-methoxy-phenoxy)-[1,3,5]triazine
• CTK5B2115
• NSC99852
• DTXSID80295139
• SCHEMBL9155278
• NSC-99852
• 60717-15-9
•  

• Inchi： 1S/C17H14ClN3O4/c1-22-11-3-7-13(8-4-11)24-16-19-15(18)20-17(21-16)25-14-9-5-12(23-2)6-10-14/h3-10H,1-2H3
• InChI Key： CAHLHZJFJMXPBJ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NC(=N1)OC1C=CC(=CC=1)OC)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 359.06742
• Monoisotopic Mass: 359.0672836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.59
• LogP: 4.12680